4-ethyl-3-[(3-phenyl-2-propen-1-yl)thio]-5-(2-thienyl)-4H-1,2,4-triazole

• IUPAC Name: 4-ethyl-3-[(E)-3-phenylprop-2-enyl]sulfanyl-5-thiophen-2-yl-1,2,4-triazole
• InChI: InChI=1S/C17H17N3S2/c1-2-20-16(15-11-7-12-21-15)18-19-17(20)22-13-6-10-14-8-4-3-5-9-14/h3-12H,2,13H2,1H3/b10-6+
• InChI Key: IZQCUSZHWGJNOQ-UXBLZVDNSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC=CC2=CC=CC=C2)C3=CC=CS3
• Isomeric SMILES: CCN1C(=NN=C1SC/C=C/C2=CC=CC=C2)C3=CC=CS3
• Molecular Formula: C17H17N3S2
• Molecular Weight: 327.5 g/mol

Description

4-ethyl-3-[(3-phenyl-2-propen-1-yl)thio]-5-(2-thienyl)-4H-1,2,4-triazole is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a member of the triazole family of compounds, which have been found to have a wide range of biological activities. In

Scientific Research Applications

4-ethyl-3-[(3-phenyl-2-propen-1-yl)thio]-5-(2-thienyl)-4H-1,2,4-triazole has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of various diseases. This compound has been found to have antitumor, antifungal, and antibacterial activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 4-ethyl-3-[(3-phenyl-2-propen-1-yl)thio]-5-(2-thienyl)-4H-1,2,4-triazole has not been fully elucidated. However, it is believed to work by inhibiting the activity of certain enzymes and proteins involved in cell growth and division. This leads to the inhibition of tumor cell growth and the destruction of fungal and bacterial cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in tumor cells, inhibit the growth of fungal and bacterial cells, and reduce inflammation. In addition, it has been shown to have antioxidant activity, which may help to protect cells from damage.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethyl-3-[(3-phenyl-2-propen-1-yl)thio]-5-(2-thienyl)-4H-1,2,4-triazole in lab experiments is its broad range of biological activities. This makes it a useful tool for studying the mechanisms of action of various enzymes and proteins, as well as for testing the efficacy of new drugs. However, one limitation is that it can be difficult to synthesize and purify, which may limit its availability for use in lab experiments.

Future Directions

There are several future directions for research on 4-ethyl-3-[(3-phenyl-2-propen-1-yl)thio]-5-(2-thienyl)-4H-1,2,4-triazole. One area of interest is in the development of new drugs for the treatment of cancer, fungal infections, and bacterial infections. Another area of interest is in the study of the compound's antioxidant activity and its potential use in the prevention of oxidative stress-related diseases. Additionally, further research is needed to fully elucidate the compound's mechanism of action and to identify any potential side effects or toxicity.